Cas no 249624-75-7 (7-Fluoro-1-methyl-1,2,3,4-tetrahydroisoquinoline)

• Product Name: 7-Fluoro-1-methyl-1,2,3,4-tetrahydroisoquinoline
• CAS No: 249624-75-7
• MF: C₁₀H₁₂FN
• MW: 165.207386016846
• CID: 4760838
• Update Time: 2026-02-26

7-Fluoro-1-methyl-1,2,3,4-tetrahydroisoquinoline Chemical and Physical Properties

Names and Identifiers

• 7-fluoro-1-methyl-1,2,3,4-tetrahydroisoquinoline
• 1,2,3,4-tetrahydro-1- methyl-7-fluoroisoquinoline
• 1-methyl-7-fluoro-1,2,3,4-tetrahydroisoquinoline
• 7-Fluoro-1-methyl-1,2,3,4-tetrahydro-isoquinoline
• 7-Fluoro-1-methyl-1,2,3,4-tetrahydroisoquinoline

• Inchi： 1S/C10H12FN/c1-7-10-6-9(11)3-2-8(10)4-5-12-7/h2-3,6-7,12H,4-5H2,1H3
• InChI Key： BVLWMCKKBJGKBK-UHFFFAOYSA-N
• SMILES： FC1C=CC2CCNC(C)C=2C=1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 160
• XLogP3: 1.8
• Topological Polar Surface Area: 12

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Tetrahydroisoquinolines Tetrahydroisoquinolines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Tetrahydroisoquinolines

Additional information on 7-Fluoro-1-methyl-1,2,3,4-tetrahydroisoquinoline

7-Fluoro-1-methyl-1,2,3,4-tetrahydroisoquinoline (CAS No. 249624-75-7): A Comprehensive Overview

7-Fluoro-1-methyl-1,2,3,4-tetrahydroisoquinoline, identified by the chemical compound code CAS No. 249624-75-7, is a significant molecule in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the tetrahydroisoquinoline class, a family of alkaloids known for their diverse biological activities and potential therapeutic applications. The presence of a fluoro substituent and a methyl group in its structure imparts unique chemical and pharmacological properties, making it a subject of intense interest in drug discovery and development.

The structural framework of 7-fluoro-1-methyl-1,2,3,4-tetrahydroisoquinoline consists of a bicyclic system with a seven-membered aromatic ring fused to a six-membered saturated ring. The fluorine atom at the 7-position enhances the metabolic stability and lipophilicity of the molecule, which are crucial factors in determining its bioavailability and pharmacokinetic profile. Additionally, the methyl group at the 1-position contributes to the overall rigidity and electronic properties of the compound, influencing its interaction with biological targets.

In recent years, there has been growing interest in tetrahydroisoquinoline derivatives due to their reported activities as neurotransmitter reuptake inhibitors and enzyme modulators. Studies have highlighted the potential of these compounds in treating neurological disorders such as depression, Parkinson's disease, and addiction. The fluorinated derivative 7-fluoro-1-methyl-1,2,3,4-tetrahydroisoquinoline has shown promise in preclinical models as a selective serotonin reuptake inhibitor (SSRI), making it a valuable candidate for further investigation.

The synthesis of 7-fluoro-1-methyl-1,2,3,4-tetrahydroisoquinoline involves multi-step organic reactions that require precise control over reaction conditions to achieve high yields and purity. Common synthetic routes include Friedel-Crafts alkylation followed by cyclization and fluorination. Advances in catalytic methods have enabled more efficient and sustainable synthesis of this compound, reducing the environmental impact of its production.

Pharmacological studies on 7-fluoro-1-methyl-1,2,3,4-tetrahydroisoquinoline have revealed its potential as an antagonist for various receptors and ion channels. Its ability to modulate neurotransmitter systems makes it an attractive scaffold for developing novel therapeutics. Additionally, computational modeling techniques have been employed to predict the binding affinity andADMET (Absorption, Distribution, Metabolism, Excretion, Toxicity) properties of this compound, facilitating rational drug design.

The impact of fluorine substitution on the pharmacological activity of tetrahydroisoquinolines has been extensively studied. Fluorine atoms can influence both the electronic distribution and steric environment of a molecule, leading to enhanced binding affinity and selectivity. In the case of 7-fluoro-1-methyl-1,2,3,4-tetrahydroisoquinoline, the fluorine atom at the 7-position plays a critical role in optimizing its interaction with biological targets while minimizing off-target effects.

Emerging research suggests that 7-fluoro-1-methyl-1,2,3,4-tetrahydroisoquinoline may have applications beyond traditional neurological therapies. Preliminary data indicate potential anti-inflammatory and immunomodulatory effects due to its ability to interact with various signaling pathways. These findings open up new avenues for exploring its therapeutic potential in conditions such as autoimmune diseases and chronic inflammation.

The development of novel synthetic methodologies for tetrahydroisoquinoline derivatives continues to be an active area of research. Recent innovations in flow chemistry and photoredox catalysis have provided new tools for constructing complex molecular frameworks efficiently. These advancements not only improve the scalability of production but also enable access to novel derivatives with tailored pharmacological properties.

The safety profile of 7-fluoro-1-methyl-1,2,3,4-tetrahydroisoquinoline is under ongoing evaluation through preclinical toxicology studies. Initial assessments have shown that the compound exhibits moderate solubility in water and lipids but does not exhibit significant toxicity at tested doses. Further studies are needed to fully characterize its safety profile before considering clinical trials.

The future prospects for 7-fluoro-1-methyl-1，2，3，4-tetrahydroisoquinoline are promising as it continues to gain attention from academic researchers and pharmaceutical companies alike。 Its unique structural features make it a versatile scaffold for developing next-generation therapeutics targeting neurological disorders as well as other diseases。 Collaborative efforts between synthetic chemists， pharmacologists，and clinicians will be essential in translating these findings into effective clinical treatments。